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Compound of Interest

Compound Name: (Methyithio)acetonitrile

Cat. No.: B147334

CAS Number: 35120-10-6

(Methylthio)acetonitrile, a versatile organosulfur compound, serves as a valuable building
block in organic synthesis and holds potential for applications in drug discovery and
development. This technical guide provides an in-depth overview of its chemical properties, a
detailed experimental protocol for its synthesis, and a summary of its current understanding
within the context of medicinal chemistry.

Chemical and Physical Properties

(Methylthio)acetonitrile is a clear, colorless to light yellow liquid. A comprehensive summary
of its key chemical and physical properties is presented in Table 1.
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Property Value Reference
CAS Number 35120-10-6 [1][2]
Molecular Formula CsHsNS [2]
Molecular Weight 87.14 g/mol [2]
Boiling Point 61-63 °C at 15 mmHg
Density 1.039 g/mL at 25 °C
Refractive Index (n2°/D) 1.483
Flash Point 154 °F
B Soluble in common organic
Solubility
solvents.
ZRIGDBVSVFSVLL-
InChl Key [2]
UHFFFAOYSA-N
SMILES CSCC#N [3]

Experimental Protocols
Synthesis of (Methylthio)acetonitrile

A plausible and efficient method for the synthesis of (Methylthio)acetonitrile involves the
nucleophilic substitution of chloroacetonitrile with a methylthiolate source, such as sodium
thiomethoxide. This reaction is analogous to the synthesis of similar mercaptoacetonitrile
derivatives.[1]

Reaction Scheme:
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Reactants

NaSCHs

Products

+
CICH2C=N NaSCHs § -y scH.c=N NaCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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